Cas no 2138542-22-8 (3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol)
3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2138542-22-8
- EN300-1161354
- 3-[benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol
- 3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol
-
- Inchi: 1S/C16H25NO/c1-16(2)10-9-14(18)11-15(16)17(3)12-13-7-5-4-6-8-13/h4-8,14-15,18H,9-12H2,1-3H3
- InChI Key: IMCNPWKNLWUKMU-UHFFFAOYSA-N
- SMILES: OC1CCC(C)(C)C(C1)N(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 247.193614421g/mol
- Monoisotopic Mass: 247.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 23.5Ų
3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1161354-0.05g |
3-[benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138542-22-8 | 0.05g |
$744.0 | 2023-06-08 | ||
| Enamine | EN300-1161354-0.1g |
3-[benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138542-22-8 | 0.1g |
$779.0 | 2023-06-08 | ||
| Enamine | EN300-1161354-0.25g |
3-[benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138542-22-8 | 0.25g |
$814.0 | 2023-06-08 | ||
| Enamine | EN300-1161354-0.5g |
3-[benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138542-22-8 | 0.5g |
$849.0 | 2023-06-08 | ||
| Enamine | EN300-1161354-1.0g |
3-[benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138542-22-8 | 1g |
$884.0 | 2023-06-08 | ||
| Enamine | EN300-1161354-2.5g |
3-[benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138542-22-8 | 2.5g |
$1735.0 | 2023-06-08 | ||
| Enamine | EN300-1161354-5.0g |
3-[benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138542-22-8 | 5g |
$2566.0 | 2023-06-08 | ||
| Enamine | EN300-1161354-10.0g |
3-[benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138542-22-8 | 10g |
$3807.0 | 2023-06-08 |
3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol
Research Brief on 3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS: 2138542-22-8)
The compound 3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS: 2138542-22-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.
Recent studies have highlighted the unique structural features of 3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol, which include a cyclohexanol core substituted with a benzyl(methyl)amino group and two methyl groups at the 4-position. This configuration imparts both lipophilicity and steric hindrance, which are critical for its interaction with biological targets. Computational modeling and in vitro assays suggest that this compound may exhibit affinity for G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmission and inflammation.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol, optimizing yield and purity through catalytic hydrogenation and chiral resolution techniques. The study reported a scalable synthesis route with a 78% overall yield, making it feasible for industrial production. Additionally, the compound's stability under physiological conditions was confirmed through accelerated degradation studies, supporting its potential as a drug candidate.
Pharmacological evaluations have revealed promising results. In preclinical models, 3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol demonstrated dose-dependent inhibition of inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in autoimmune diseases. Furthermore, its ability to cross the blood-brain barrier (BBB) was confirmed via radiolabeled tracing in rodent models, opening avenues for central nervous system (CNS) disorders.
Despite these advancements, challenges remain. Toxicity profiles from acute and subchronic studies indicate a narrow therapeutic window, necessitating further structural optimization. Ongoing research is focused on derivatization to enhance selectivity and reduce off-target effects. Collaborative efforts between academia and industry are underway to advance this compound into clinical trials, with preliminary Phase I studies expected to commence in late 2024.
In conclusion, 3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol represents a promising scaffold for drug development, with its multifaceted pharmacological properties and synthetic accessibility. Future research should prioritize mechanistic studies and translational applications to fully realize its therapeutic potential.
2138542-22-8 (3-[Benzyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)